Cas no 1524846-12-5 (8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1524846-12-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD26670596
• CID: 5685730
• PubChem ID: 82599747
• Update Time: 2025-10-28

8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 1524846-12-5
• EN300-25102655
• 8-(aminomethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one, 8-(aminomethyl)-

• MDL： MFCD26670596
• Inchi： 1S/C9H10N2O2/c10-4-6-2-1-3-7-9(6)13-5-8(12)11-7/h1-3H,4-5,10H2,(H,11,12)
• InChI Key： UTEIBZWEKRPTQM-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC=C(CN)C1=2)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 409.2±45.0 °C(Predicted)
• pka: 12.54±0.20(Predicted)

Additional information on 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 8-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1524846-12-5)

8-(Aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one, also known by its CAS number 1524846-12-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a benzoxazine ring with an aminomethyl group attached to the 8-position, making it a valuable candidate for various therapeutic applications.

The chemical structure of 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is particularly interesting due to its potential for modulating specific biological pathways. The presence of the aminomethyl group introduces additional reactivity and functional versatility, which can be exploited in the design of novel drugs. Recent studies have focused on the synthesis and biological evaluation of this compound, highlighting its potential as a lead molecule for drug development.

In terms of synthesis, 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one can be prepared through various methods. One common approach involves the reaction of 3,4-dihydro-2H-1,4-benzoxazin-3-one with an appropriate amine derivative under controlled conditions. This method allows for the efficient and scalable production of the compound, making it accessible for further research and development. The synthetic route is well-documented in the literature and has been optimized to ensure high yields and purity.

The biological activity of 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and other diseases. This makes it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, it has demonstrated low toxicity in animal models, indicating a favorable safety profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with specific conditions. These trials are crucial for advancing our understanding of the compound's potential as a therapeutic agent and for identifying any potential side effects or limitations.

In conclusion, 8-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1524846-12-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.